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Compound of Interest

Compound Name: 2-Chlorohistidine

Cat. No.: B161036

A note to the reader: Information regarding the chemical structure, synthesis, and biological
activity of 2-Chlorohistidine is not readily available in the public domain. This suggests that it
is a compound that is not widely synthesized or studied.

In its place, this technical guide offers a comprehensive overview of a closely related and well-
characterized analogue: 2-Fluoro-L-histidine. This fluorinated counterpart serves as a valuable
tool in biochemical and biomedical research, particularly in the study of protein structure and
function. This guide is intended for researchers, scientists, and drug development
professionals.

Chemical Structure and Identification

2-Fluoro-L-histidine is a synthetic amino acid in which a hydrogen atom at the second position
of the imidazole ring of histidine is replaced by a fluorine atom. This substitution imparts unique
physicochemical properties that can be exploited in various experimental contexts.

Table 1: Chemical Identifiers for 2-Fluoro-L-histidine

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b161036?utm_src=pdf-interest
https://www.benchchem.com/product/b161036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier

Value

IUPAC Name

(2S)-2-amino-3-(2-fluoro-1H-imidazol-5-

yl)propanoic acid

Molecular Formula CeHsFN302

Molecular Weight 173.15 g/mol

CAS Number 57212-36-9

SMILES N--INVALID-LINK--C(0O)=0
INChl=1S/C6H8FN302/c7-6-8-2-4(1-

InChl 5(9)10(11)12)3-13-6/h2,5H,1,9H2,(H,8,13)

(H,10,11,12)/t5-/m0/s1

Physicochemical and Crystallographic Data

The introduction of fluorine, a highly electronegative atom, significantly alters the electronic

properties of the imidazole ring. This has implications for its pKa, hydrogen bonding

capabilities, and utility as a spectroscopic probe.

Table 2: Selected Crystallographic Data for 2-Fluoro-L-histidine[1]

Parameter Value
Crystal System Orthorhombic
Space Group P212121

Unit Cell Dimensions

a=5.1880(3) A, b = 7.3480(5) A, c =
18.7169(12) A

Volume 713.51(8) A3
Z 4
Calculated Density 1.612 Mg/m3

Synthesis of 2-Fluoro-L-histidine
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The synthesis of 2-Fluoro-L-histidine has been reported, with modifications to established
procedures. A general workflow for its synthesis is outlined below.
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Synthesis Workflow for 2-Fluoro-L-histidine

Protection

L-Histidine methyl ester

tep 1

Amino group protection
(e.g., with Trifluoroacetic anhydride)

Step 2

Fluori

hation

Diazotization followed by
fluorination (Balz-Schiemann type reaction)

Step 3

Depro

ection

Hydrolysis of the N-trifluoroacetyl group
(e.g., with 1 N NaOH)

Step 4

Purifi

cation

Crystallization

2-Fluoro-L-histidine
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Application of 2-Fluoro-L-histidine in Protein Studies

Incorporation

Incorporation of 2-Fluoro-L-histidine
into a protein of interest

Enables

Spectroscoyic Analysis

19F NMR Spectroscopy

pd AN

N

Str%l and Functionahﬂ\sights

Probing local environment
and conformational changes

Investigating enzyme mechanisms

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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